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Introduction
3-Oxobutanenitrile, also known as acetoacetonitrile or cyanoacetone, is a versatile chemical

intermediate widely utilized in organic synthesis.[1][2] Its applications include the production of

pharmaceuticals, agrochemicals, and functional polymers.[1][2][3] The molecule possesses

both a keto and a nitrile functional group, making it a valuable building block for constructing

more complex chemical structures, particularly heterocyclic compounds.[1][2]

Given its reactivity and toxicological profile, a thorough understanding of its properties and

adherence to strict safety protocols are imperative for all personnel handling this compound.

This guide provides comprehensive safety information, handling procedures, emergency

protocols, and quantitative data to ensure its safe use in a laboratory and development setting.

Hazard Identification and Classification
3-Oxobutanenitrile is classified as a hazardous substance.[4] Exposure can lead to acute

health effects, and proper precautions must be taken to minimize risk.

GHS Classification:

Acute Toxicity, Oral (Category 4)[4][5]

Acute Toxicity, Dermal (Category 4)[4]

Acute Toxicity, Inhalation (Category 4)[4]
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Skin Corrosion/Irritation (Category 2)[4][6]

Serious Eye Damage/Eye Irritation (Category 2/2A)[4][5][6]

Specific Target Organ Toxicity – Single Exposure (Category 3), Respiratory System[4][7]

Flammable Liquid and Vapor (Category 3)

Signal Word: Warning[5] or Danger[8] (Varies by supplier and concentration)

Hazard Statements:

H226: Flammable liquid and vapor.

H302: Harmful if swallowed.[1][4][5]

H312: Harmful in contact with skin.

H315: Causes skin irritation.[4][6]

H319: Causes serious eye irritation.[1][4][5][6]

H332: Harmful if inhaled.[6]

H335: May cause respiratory irritation.[7][8]

Nitrile compounds can exhibit symptoms similar to hydrogen cyanide poisoning, as they can be

absorbed quickly through the skin.[6]

Physical and Chemical Properties
A summary of the key quantitative physical and chemical properties of 3-Oxobutanenitrile is

provided below.
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Property Value Source(s)

CAS Number 2469-99-0 [1][4][5]

Molecular Formula C₄H₅NO [1][5][9]

Molecular Weight 83.09 g/mol [1][5][10]

Appearance Colorless to pale yellow liquid [1][9]

Boiling Point
120–125 °C (101.3 kPa) / 94

°C (10 mmHg)
[10]

Flash Point 29 °C

Purity >95.0% [8][9][11]

Water Solubility Slightly soluble [1][3][10]

Specific Gravity 1.03 (20/20)

Transport Hazard Class 6.1 [3]

Packaging Group III [3]

Detailed Protocols for Safe Use
Handling Protocol
Adherence to good occupational work practices is essential.[6]

Ventilation: Always handle 3-Oxobutanenitrile in a well-ventilated area, preferably within a

certified chemical fume hood.[4][6][12]

Avoid Contact: Prevent all personal contact with the substance, including inhalation of vapors

and direct contact with eyes, skin, and clothing.[4][6]

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

handling.[4][6][13] Do not eat, drink, or smoke in the work area.[4][6]

Ignition Sources: Keep the compound away from heat, sparks, open flames, and other

ignition sources.[12] Use non-sparking tools and take precautionary measures against static
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discharge.[12]

Container Handling: Keep containers tightly closed when not in use.[4][6] Avoid physical

damage to containers.[6]

Storage Protocol
Proper storage is crucial to maintain chemical integrity and prevent hazardous situations.

Location: Store in a cool, dry, and well-ventilated area.[3][4][6]

Container: Keep in original, tightly sealed containers that are clearly labeled.[4][6]

Security: Store in a locked-up location to restrict access.[4][6][7]

Incompatibilities: Store away from incompatible materials such as strong acids and oxidizing

agents.[3][4]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and appropriate PPE are mandatory to prevent exposure.

Engineering Controls: Ensure that eyewash stations and safety showers are readily

accessible and in close proximity to the workstation.[4][12][13] Use adequate ventilation to

keep airborne concentrations below exposure limits.[4]

Eye and Face Protection: Wear tight-sealing safety goggles in combination with a face

shield.[4][12] Standard safety glasses are not sufficient.

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves.[4][6] Consult the glove

manufacturer's specifications for breakthrough time and material compatibility.

Clothing: Wear a lab coat and other protective clothing to prevent skin exposure.[4][6][12]

Launder contaminated clothing before reuse.[6]
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Respiratory Protection: If ventilation is inadequate or if exposure limits are exceeded, use a

NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter

for organic vapors.[4][12]
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Preparation & Assessment

PPE Selection

Start: Handling 3-Oxobutanenitrile

Task Hazard Assessment

Work in Chemical Fume Hood
Ensure access to Eyewash/Shower

Required:
Tight-sealing Safety Goggles

+ Face Shield

Required:
Chemical-Resistant Gloves

+ Lab Coat

Respiratory Protection Needed?

Use NIOSH/MSHA
Approved Respirator

Yes
(Spill, Poor Ventilation)

No (Adequate Ventilation)

No

Proceed with Task

Click to download full resolution via product page

Caption: Logical workflow for selecting appropriate Personal Protective Equipment (PPE).
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First-Aid and Emergency Procedures
Immediate and appropriate first aid is critical in the event of an exposure.[14]

General Advice: If symptoms persist, seek medical attention.[4] Provide the Safety Data

Sheet (SDS) to the medical professional.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[4] Remove contact lenses if present and easy to do so.[6] Continue rinsing and

seek immediate medical attention.[4][6]

Skin Contact: Take off immediately all contaminated clothing.[6] Wash the affected area with

plenty of soap and water for at least 15 minutes.[4] If skin irritation occurs or you feel unwell,

get medical advice.[4][6]

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[4][6] If breathing is difficult or has stopped, provide artificial respiration.[6] Call a

POISON CENTER or doctor if you feel unwell.[4]

Ingestion: Do NOT induce vomiting.[6] Clean the mouth with water and then drink plenty of

water.[4] Never give anything by mouth to an unconscious person.[6] Call a POISON

CENTER or doctor immediately.[4][6]

Accidental Release and Disposal Measures
Accidental Release Protocol
Prompt and safe cleanup of spills is essential to prevent exposure and environmental

contamination.

Evacuate: Clear the area of all personnel and move upwind.[6]

Ventilate: Ensure adequate ventilation.[4]

Control Ignition: Remove all sources of ignition.[15]

Personal Protection: Wear full PPE as described in Section 5.0, including respiratory

protection.[6]
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Containment: For minor spills, contain and absorb the spill with sand, earth, or other inert,

non-combustible absorbent material.[6]

Cleanup: Collect the absorbed material using non-sparking tools and place it into a suitable,

labeled container for waste disposal.[6][12]

Decontamination: After cleanup, wash the spill area and decontaminate all protective

clothing and equipment before storing and reusing.[6]
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Initial Response

Containment & Cleanup

Post-Cleanup
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Caption: General workflow for responding to a chemical spill.
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Disposal Considerations
Dispose of contents and containers to an approved waste disposal plant in accordance with

local, state, and federal regulations.[4] Do not allow the product to enter drains or waterways.

[6]

Stability and Reactivity Profile
Reactivity: No hazardous polymerization occurs.[4]

Chemical Stability: The product is stable under normal conditions of use and storage.[4]

Conditions to Avoid: Avoid exposure to heat, flames, sparks, and other sources of ignition.[4]

Incompatible Materials: Strong acids and strong oxidizing agents.[4]

Hazardous Decomposition Products: Under fire conditions, it may emit toxic fumes, including

carbon monoxide (CO), carbon dioxide (CO₂), nitrogen oxides (NOx), and hydrogen cyanide.

[4]

Firefighting Measures
Suitable Extinguishing Media: Use extinguishing media suitable for the surrounding area.[6]

Options include dry sand, dry chemical, or alcohol-resistant foam. There is no restriction on

the type of extinguisher that may be used.[6]

Specific Hazards: The substance is a flammable liquid. Containers may burn or explode if

heated.[6] Combustion produces highly toxic gases like hydrogen cyanide.[4]

Protective Equipment: In the event of a fire, firefighters must wear a self-contained breathing

apparatus (SCBA) and full protective gear to prevent contact with skin and eyes.[4][6]

Firefighting Procedures: Cool fire-exposed containers with a water spray from a protected

location.[6] Prevent fire-extinguishing water from entering drains or surface water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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